Cas no 2166720-70-1 (8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 2166720-70-1
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6254503
• PubChem ID: 165502953
• Update Time: 2025-05-28

8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine
• 2166720-70-1
• EN300-1458137

• Inchi： 1S/C12H16FN/c1-12(2)7-6-10(14)11-8(12)4-3-5-9(11)13/h3-5,10H,6-7,14H2,1-2H3
• InChI Key： LBRYCPDSZGSCNQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(CCC2(C)C)N

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine

Comprehensive Overview of 8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 2166720-70-1)

The compound 8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 2166720-70-1) is a fluorinated tetrahydronaphthalene derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a fluoro substituent and a dimethylated tetrahydronaphthalene backbone, this molecule is being explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. 8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine aligns with this trend, as the fluoro group at the 8-position can significantly influence its electronic and steric properties. This makes it a valuable intermediate for synthesizing more complex molecules, particularly in the fields of central nervous system (CNS) drug development and crop protection chemicals. Users searching for terms like "fluoroamine derivatives" or "tetrahydronaphthalene applications" will find this compound highly relevant to their queries.

The synthesis of 8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine typically involves multi-step organic reactions, including fluorination and reductive amination processes. Its CAS No. 2166720-70-1 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. Given the growing interest in sustainable chemistry, many are also exploring greener synthetic routes for such compounds, which aligns with the broader industry shift toward environmentally friendly practices.

From a pharmacological perspective, the amine functionality in 8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine offers opportunities for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This is particularly relevant in the context of precision medicine, where tailored molecular structures are essential for targeting specific biological pathways. Searches for "fluorinated building blocks in drug discovery" or "amine derivatives in medicinal chemistry" often highlight compounds like this one.

In addition to its pharmaceutical potential, 8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine is also being investigated for its role in advanced material science. Its rigid tetrahydronaphthalene core and fluoro substituent can contribute to the development of liquid crystals or organic semiconductors, which are critical for next-generation electronic devices. This dual applicability in both life sciences and material engineering makes it a compound of broad interest.

For those delving into structure-activity relationship (SAR) studies, the 8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine scaffold provides a versatile platform. Modifications at the amine group or the aromatic ring can yield derivatives with varying biological or physical properties. This flexibility is why the compound frequently appears in discussions about "scaffold hopping in drug design" or "fluorine's role in molecular optimization."

As the scientific community continues to explore the potential of 8-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine, its CAS No. 2166720-70-1 remains a key reference point for researchers and suppliers alike. Whether you're investigating its synthetic pathways, biological activity, or material applications, this compound exemplifies the intersection of innovation and practicality in modern chemistry.